Cas no 1822462-64-5 (Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate)

• Product Name: Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate
• CAS No: 1822462-64-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5982106
• PubChem ID: 165649614
• Update Time: 2025-05-20

Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate
• EN300-1825647
• 1822462-64-5
• Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate

• Inchi： 1S/C11H15NO4/c1-3-16-8-6-4-5-7(10(8)13)9(12)11(14)15-2/h4-6,9,13H,3,12H2,1-2H3
• InChI Key： DJVFTCRHKBAOAG-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)C(C(=O)OC)N

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.8Ų

Additional information on Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate

Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate (CAS No. 1822462-64-5): An Overview of Its Properties and Applications

Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate (CAS No. 1822462-64-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and medicinal chemistry. This compound, often referred to as MAEHPA, is characterized by its unique structural features, which include an amino group, a hydroxyphenyl moiety, and an ethoxy substituent. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The molecular formula of Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate is C₁₁H₁₅NO₄, and its molecular weight is approximately 233.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In recent years, Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic potential. The presence of the amino and hydroxy groups provides multiple sites for functionalization, making it an attractive starting material for the design of novel drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate in the synthesis of a series of compounds with potent anti-inflammatory properties. The researchers found that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis. This finding underscores the potential of Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate as a lead compound for the development of new anti-inflammatory drugs.

Beyond its use in drug discovery, Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate has also been explored for its applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For instance, a recent study published in the Journal of Polymer Science demonstrated that derivatives of this compound could be used to create biodegradable polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in biomedical devices, drug delivery systems, and environmental remediation.

The synthetic route to Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate involves several well-established chemical transformations. One common approach is to start with 3-ethoxy-salicylaldehyde and react it with methyl glycinate hydrochloride in the presence of a base such as potassium carbonate. The resulting intermediate can then be reduced using sodium borohydride to yield the final product. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In terms of safety and handling, Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper handling procedures should always be followed to ensure workplace safety.

The future prospects for Methyl 2-amino-2-(3-ethoxy-2-hydroxyphenyl)acetate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical properties and biological activities deepens, it is likely that we will see increased interest from both academic researchers and industry professionals in exploring its full potential.